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Compound of Interest

Compound Name: Naphthalene-d8

Cat. No.: B043038 Get Quote

Prepared for: Researchers, scientists, and drug development professionals.

This technical guide provides an in-depth overview of Naphthalene-d8, a deuterated analog of

naphthalene. It is a crucial tool in various scientific disciplines, particularly in analytical and

metabolic studies. This document details its fundamental properties, common applications, and

relevant experimental methodologies.

Core Molecular and Physical Properties
Naphthalene-d8 is a polycyclic aromatic hydrocarbon in which all eight hydrogen atoms have

been replaced by deuterium. This isotopic substitution is key to its utility in research, primarily

as an internal standard for mass spectrometry-based quantification of naphthalene and other

related compounds.

Summary of Physicochemical Data
The essential physicochemical properties of Naphthalene-d8 are summarized in the table

below, providing a quick reference for laboratory use.
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Property Value Citations

Chemical Formula C₁₀D₈ [1][2]

Molecular Weight 136.22 g/mol [2][3][4][5]

CAS Number 1146-65-2 [1][6]

Appearance
White crystalline powder or

crystals
[1][7]

Melting Point 80-82 °C [1][7]

Boiling Point 218 °C [1][7]

Isotopic Purity Typically ≥98 atom % D [8][9]

Vapor Pressure 0.03 mmHg at 25 °C [7]

Vapor Density 4.4 (vs air) [7]

Applications in Scientific Research
The primary application of Naphthalene-d8 is as an internal standard in analytical chemistry.

Its chemical similarity to naphthalene, combined with its distinct mass, allows for precise

quantification in complex matrices.

Use as an Internal Standard in Mass Spectrometry
Naphthalene-d8 is frequently employed as an internal standard for the analysis of polycyclic

aromatic hydrocarbons (PAHs) in various samples, including environmental and biological

matrices. For instance, it has been used for the quantification of naphthalene in olive oil and for

the analysis of urinary naphthalene metabolites.[10][11] The use of a deuterated standard

helps to correct for analyte loss during sample preparation and for variations in instrument

response.

A typical experimental workflow for using Naphthalene-d8 as an internal standard in a Gas

Chromatography-Mass Spectrometry (GC-MS) analysis is outlined below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Naphthalene-d8: A Comprehensive Technical Guide for
Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b043038#naphthalene-d8-molecular-weight-and-
formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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